![molecular formula C15H11FN2OS B2760148 2-(3-fluorobenzyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one CAS No. 899989-40-3](/img/structure/B2760148.png)
2-(3-fluorobenzyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-fluorobenzyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H11FN2OS and its molecular weight is 286.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anticancer Activity
An efficient synthesis method under microwave-irradiation for fluorinated coumarin-pyrimidine hybrids showed significant anticancer activity against human lung carcinoma (A-549) and human adenocarcinoma mammary gland (MDA-MB-231) cell lines. The compounds exhibited cytotoxicity with IC50 values < 10 μM, indicating potent anticancer properties comparable to or exceeding those of the standard drug Cisplatin. Additionally, DNA cleavage studies confirmed the mechanism of action involves genome cleavage, inhibiting pathogenic organism growth (Hosamani, Reddy, & Devarajegowda, 2015).
Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity
Research into fluoro-substituted Benzo[b]pyran demonstrated anticancer activity at low concentrations against lung, breast, and CNS cancer cell lines compared to the reference drug 5-fluorodeoxyuridine. This study highlights the potential of novel fluoro-substituted compounds in cancer therapy (Hammam et al., 2005).
Synthesis and Evaluation of Anticancer Activity of Pyridazinone Derivatives
A study on the synthesis of new series of 3(2h)-one pyridazinone derivatives demonstrated potential anti-oxidant activity, with the compounds synthesized showing potent antioxidant properties at a concentration of 50µg/ml. Molecular docking studies targeting cyclin-dependent kinase protein and DNA-hexamer ATGCAT suggest these derivatives may have significant anticancer properties (Mehvish & Kumar, 2022).
Discovery of Novel GPR39 Agonists Allosterically Modulated by Zinc
Two kinase inhibitors were identified as novel GPR39 agonists through unbiased small-molecule-based screening, revealing an unexpected role of zinc as an allosteric potentiator of small-molecule-induced activation of GPR39. This finding expands potential kinase off-targets to include understudied G protein–coupled receptors, suggesting a new avenue for therapeutic intervention (Sato et al., 2016).
Properties
IUPAC Name |
2-[(3-fluorophenyl)methyl]-6-thiophen-2-ylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2OS/c16-12-4-1-3-11(9-12)10-18-15(19)7-6-13(17-18)14-5-2-8-20-14/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLNJBZXJOTZNGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN2C(=O)C=CC(=N2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.